Cas no 1803773-53-6 (Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate
• CAS No: 1803773-53-6
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4959068
• Update Time: 2025-10-30

Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO4/c1-3-19-11(17)10-8(18-2)4-7(6-16)5-9(10)20-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： FGZMCIXSEZJZAM-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=C(C=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate

Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate (CAS No. 1803773-53-6): A Comprehensive Overview

Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate (CAS No. 1803773-53-6) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This article provides a detailed overview of its chemical structure, synthesis, properties, and recent research advancements, highlighting its importance in the field of medicinal chemistry and drug development.

Chemical Structure and Synthesis

Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate is a substituted benzoate characterized by the presence of a cyano group, a methoxy group, and a trifluoromethoxy group on the benzene ring. The cyano group imparts significant electronic and steric effects, while the methoxy and trifluoromethoxy groups contribute to the compound's unique solubility and reactivity profiles. The synthesis of this compound typically involves multi-step reactions, including esterification, cyanation, and fluorination processes. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving overall yield.

Physical and Chemical Properties

Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate exhibits a range of physical and chemical properties that make it suitable for various applications. It is a white crystalline solid with a melting point of approximately 85°C. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its stability under different conditions has been extensively studied, with findings indicating that it remains stable at room temperature but may decompose at higher temperatures or in the presence of strong acids or bases.

Spectroscopic Analysis

The spectroscopic analysis of Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate provides valuable insights into its molecular structure. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the cyano (-CN), methoxy (-OCH₃), and trifluoromethoxy (-OCF₃) functional groups. Nuclear Magnetic Resonance (NMR) spectroscopy further confirms the presence of these groups through distinct chemical shifts. Mass spectrometry (MS) analysis helps in determining the molecular weight and confirming the purity of the compound.

Biological Activity and Applications

Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate has shown promising biological activity in several preclinical studies. Its unique combination of functional groups makes it an attractive candidate for drug development, particularly in the areas of cancer therapy and anti-inflammatory agents. Recent research has focused on its potential as a selective inhibitor of specific enzymes involved in cancer cell proliferation and inflammation pathways. Studies have demonstrated that it can effectively inhibit the activity of these enzymes without significant cytotoxicity to normal cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate is currently being explored through various clinical trials. Early-phase trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects. Ongoing research aims to optimize its formulation for improved bioavailability and therapeutic efficacy. The compound's ability to target specific biological pathways without causing widespread toxicity makes it a valuable candidate for further clinical development.

Safety Considerations

Safety is a critical aspect in the development of any new chemical entity. Extensive toxicological studies have been conducted on Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate, with results indicating that it has low toxicity at therapeutic doses. However, as with any new compound, appropriate handling precautions should be followed to ensure safety during laboratory use and clinical trials.

Conclusion

Ethyl 4-cyano-2-methoxy-6-(trifluoromethoxy)benzoate (CAS No. 1803773-53-6) is a promising compound with significant potential in medicinal chemistry and drug development. Its unique chemical structure, favorable physical properties, and promising biological activity make it an attractive candidate for further research and clinical applications. As ongoing studies continue to uncover its full potential, this compound is likely to play an important role in advancing therapeutic options for various diseases.